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N-(2-hydroxy-4-

methylphenyl)formamide

Cat. No.: B8519175

Get Quote

Executive Summary
N-(2-Hydroxy-4-methylphenyl)formamide (Molecular Formula: C₈H₉NO₂) is a functionalized

formanilide derivative primarily utilized as a transient or isolated intermediate in the synthesis of

6-methylbenzoxazole and related heterocyclic scaffolds. Its structure features a formamide

moiety ortho to a phenolic hydroxyl group, a configuration that predisposes the molecule to

cyclodehydration.

This guide details the chemical identity, synthesis protocols, reaction mechanisms, and

applications of this compound, anchoring the technical data in its precursor (2-Amino-5-

methylphenol, CAS 2835-98-5) and its primary derivative (6-Methylbenzoxazole, CAS 10531-

80-3).

Chemical Identity & Profile[1][2][3][4]
While N-(2-hydroxy-4-methylphenyl)formamide is often generated in situ, its chemical profile

is defined by its precursor and its isomeric relationships.
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Parameter Data

Chemical Name N-(2-Hydroxy-4-methylphenyl)formamide

Systematic Name N-(2-hydroxy-4-methylphenyl)methanamide

Molecular Formula C₈H₉NO₂

Molecular Weight 151.16 g/mol

Structure

Formamide group (-NHCHO) at C1; Hydroxyl (-

OH) at C2; Methyl (-CH₃) at C4 (Aniline

numbering)

Precursor CAS 2835-98-5 (2-Amino-5-methylphenol)

Primary Product CAS 10531-80-3 (6-Methylbenzoxazole)

Isomer CAS
60463-08-3 (N-(4-hydroxy-2-

methylphenyl)formamide)

Physical State Solid (crystalline)

Solubility
Soluble in polar organic solvents (DMSO, DMF,

Ethanol); limited solubility in water.[1][2][3][4]

Structural Validation
The structural assignment is derived from the regiospecificity of the precursor, 2-amino-5-

methylphenol.

Phenol Numbering: OH at C1, NH₂ at C2, Methyl at C5.

Aniline Numbering (Target): N at C1, OH at C2. The methyl group at C5 (relative to OH at

C1) is para to the amino group at C2. Therefore, in the formamide derivative (N=1), the

methyl group is at C4.

Synthesis Protocol
The synthesis of N-(2-hydroxy-4-methylphenyl)formamide is achieved via the N-formylation

of 2-amino-5-methylphenol. This reaction is typically the first step in a cascade leading to
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benzoxazole formation.

Reagents & Materials[3][6][8]
Substrate: 2-Amino-5-methylphenol (CAS 2835-98-5), >98% purity.

Formylating Agent: Formic acid (85-98%) or Trimethyl orthoformate.

Catalyst (Optional): p-Toluenesulfonic acid (pTSA) or Boric acid (for cyclization).

Solvent: Toluene or Xylene (for azeotropic removal of water) or neat Formic acid.

Step-by-Step Methodology (Formylation)
Preparation: Charge a reaction vessel with 2-amino-5-methylphenol (1.0 eq).

Addition: Add Formic acid (excess, typically 5-10 eq) slowly at room temperature.

Note: If using Trimethyl orthoformate, use 1.2 eq in methanol with a catalytic acid.

Reaction: Heat the mixture to reflux (approx. 100-110°C) for 2–4 hours.

Monitoring: Monitor consumption of the amine by TLC (Eluent: Ethyl Acetate/Hexane 1:1).

The formamide intermediate appears as a less polar spot than the amine but more polar

than the benzoxazole.

Isolation (If required):

Cool the mixture to room temperature.

Pour into ice-cold water.

Filter the precipitate (N-(2-hydroxy-4-methylphenyl)formamide).

Recrystallize from ethanol/water.

Cyclization (One-Pot Variation):
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To convert directly to 6-methylbenzoxazole, continue heating at higher temperatures

(>130°C) or add a dehydrating agent (e.g., Polyphosphoric acid) to effect

cyclodehydration.

Reaction Mechanism
The transformation involves nucleophilic attack of the amine on the formyl carbon, followed by

proton transfer and elimination of methanol/water to form the amide. Subsequent cyclization

involves the nucleophilic attack of the phenolic oxygen on the amide carbonyl.
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N-(2-Hydroxy-4-methylphenyl)formamide
(Target Intermediate)

N-Formylation
(Nu: Attack)

Formic Acid
(HCOOH)
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(- H₂O)

Intramolecular
O-Attack 6-Methylbenzoxazole

(CAS 10531-80-3)
Aromatization

Click to download full resolution via product page

Figure 1: Reaction pathway from 2-amino-5-methylphenol to 6-methylbenzoxazole via the N-

formyl intermediate.

Applications & Significance
Benzoxazole Synthesis
The primary application of N-(2-hydroxy-4-methylphenyl)formamide is as the direct

precursor to 6-methylbenzoxazole. Benzoxazoles are pharmacophores found in:

Antimicrobial Agents: Analogues of 6-methylbenzoxazole exhibit activity against Gram-

positive bacteria.

Fluorescent Dyes: Used in optical brighteners due to the extended conjugation of the

benzoxazole ring.
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Ligand Design
The formamide moiety can serve as a directing group for further functionalization of the phenyl

ring (e.g., bromination at the C3 or C5 position relative to the nitrogen) before cyclization,

allowing for the synthesis of complex ligands for catalysis.

Analytical Standard
Isolated N-(2-hydroxy-4-methylphenyl)formamide serves as a reference standard to monitor

the completeness of the Phillips condensation reaction in industrial manufacturing.

Analytical Validation
To validate the identity of the synthesized intermediate, the following spectral characteristics

are expected:

Technique Expected Signal / Characteristic

¹H NMR (DMSO-d₆)

δ 8.30 ppm (s, 1H): Formyl proton (-NHCHO). δ

9.5-10.0 ppm (br s, 1H): Amide -NH. δ 9.0-10.0

ppm (br s, 1H): Phenolic -OH. δ 2.25 ppm (s,

3H): Methyl group (-CH₃). Aromatic Region: 3

protons with coupling consistent with 1,2,4-

substitution pattern.

IR Spectroscopy

3200-3400 cm⁻¹: Broad O-H and N-H stretch.

1660-1690 cm⁻¹: Amide I band (C=O stretch).

1590-1610 cm⁻¹: Aromatic ring breathing.

Mass Spectrometry

m/z 151.06 [M]⁺ or 152.07 [M+H]⁺. Fragment at

m/z 123 (Loss of CO, -28) indicating the

aminophenol core.

Safety & Handling
Hazard Classification: Irritant (Skin, Eye, Respiratory).

Handling: Use in a fume hood. Avoid inhalation of dust/vapors.
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Storage: Store in a cool, dry place under inert atmosphere (Nitrogen/Argon) to prevent

oxidation of the phenolic group or premature hydrolysis.

Spill Response: Sweep up solid spills; absorb liquid solutions with vermiculite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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